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Compound of Interest

Compound Name: OT-730

Cat. No.: B3064111

Disclaimer: The substance initially referenced, "OT-730," is an investigational beta-blocker
prodrug developed for ophthalmic use in the treatment of glaucoma. As an experimental
compound, detailed public safety data, including a comprehensive Safety Data Sheet (SDS), is
not available. To provide actionable and immediate safety information relevant to a laboratory
setting, this guide focuses on Aerosol OT, a common anionic surfactant used in research and
development, for which extensive safety information is accessible. Aerosol OT is the trade
name for dioctyl sodium sulfosuccinate.

This document provides essential safety, handling, and disposal information for Aerosol OT
(CAS No. 577-11-7) to ensure the safety of researchers, scientists, and drug development
professionals.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for Aerosol OT, primarily in its solid
(anhydrous) form. This information is critical for risk assessment and for designing safe
experimental procedures.
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Chemical Identity

Dioctyl sodium sulfosuccinate

[1112][31[4]

CAS Number 577-11-7 [2][3]
Molecular Formula C20H37Na0O7S [5]
Molecular Weight 444.55 g/mol [5]
Appearance White, waxy solid [1][4]
Melting Point 153 - 157 °C (307.4 - 314.6 °F)  [5]
Boiling Point Not available (decomposes) [5]

Solubility in Water

1.5 /100 mL @ 25°C

[6]

Specific Gravity

1.09 (for 75% solution)

[6]7]

Flash Point

29 °C (84.2 °F) (for 75%

solution in ethanol/water)

[6]

Acute Toxicity (Oral)

LD50 (Rat): > 3000 mg/kg

[8]

LD50 (Mouse): 2643 mg/kg

[6]

Skin Corrosion/Irritation

Rabbit: Causes skin irritation

[8]

Eye Damage/Irritation

Rabbit: Causes serious eye

damage

[3](8]

Personal Protective Equipment (PPE)

When handling Aerosol OT, especially in its solid, powdered form, the following personal

protective equipment is mandatory to minimize exposure and ensure safety.

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][9]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that are impervious to

the chemical and the solvent being used.[2]
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» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or where significant dust generation is expected, consider additional protective
clothing to prevent skin exposure.[2][9]

» Respiratory Protection: If working with the solid form where dust may be generated, or if
working with solutions in a poorly ventilated area, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[6] Engineering controls, such as a fume hood, are the
preferred method for controlling airborne contaminants.[1]

Experimental Workflow and Safety Procedures

The following diagram outlines the standard operating procedure for the safe handling of
Aerosol OT in a laboratory environment, from receiving to disposal. Adherence to this workflow
Is crucial for minimizing risks.
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Safe Handling Workflow for Aerosol OT

Preparation Phase

1. Chemical Receipt & Inspection
- Verify container integrity.

- Confirm label matches order.

Inspect & Log
\
2. Secure Storage
- Store in a cool, dry, well-ventilated area.

- Keep away from strong acids, bases, and oxidizing agents.

Prepare for Handling

3. Don PPE
- Chemical safety goggles.

- Nitrile gloves.
- Lab coat.

Enter Controlled Area

~

4 Handling & Exp‘;rimental Phase

4. Weighing (Solid Form)
- Perform in a chemical fume hood.
- Minimize dust generation.

Transfer Weighed Chemical
\ 4
5. Solution Preparation

- Add solid slowly to the solvent.
- Use appropriate ventilation.

Use Prepared Solution
\ 4

6. Experimental Use
- Handle solutions with care.
- Avoid contact with skin and eyes.
- Maintain situational awareness.

Experiment Complete

Post—Experiment‘% Disposal Phase

7. Decontamination
- Clean workspace and equipment thoroughly.
- Wash hands after handling.

Segregate Waste

/

8. Waste Disposal
- Collect waste in a labeled, sealed container.
- Dispose of in accordance with local, state, and federal regulations.

inalize & Document

End of Process

Click to download full resolution via product page

Caption: Workflow for safe laboratory handling of Aerosol OT.
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Disposal Plan

Proper disposal of Aerosol OT and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: All waste materials containing Aerosol OT, including contaminated
consumables (e.g., pipette tips, gloves), should be collected in a clearly labeled, sealed, and
chemically compatible waste container.[2]

e Regulatory Compliance: Dispose of chemical waste in accordance with all applicable local,
state, and federal regulations. Do not pour waste down the drain.[3] Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance on waste stream
management and disposal procedures.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,
and the rinsate collected as hazardous waste. Once decontaminated, containers can be
disposed of as regular laboratory waste, unless otherwise specified by institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Aerosol OT
(Dioctyl Sodium Sulfosuccinate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3064111#personal-protective-equipment-for-
handling-ot-730]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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